2-(4-acetamido-1H-indol-1-yl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide
Description
2-(4-Acetamido-1H-indol-1-yl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide is a hybrid heterocyclic compound comprising an indole scaffold fused with a 1,3,4-thiadiazole moiety. The indole ring is substituted at position 4 with an acetamido group (-NHCOCH₃), while the thiadiazole ring is functionalized with an isobutyl group (-CH₂CH(CH₂)₂) at position 3. This structural architecture is designed to leverage the pharmacological synergy of both indole (noted for kinase inhibition and anticancer properties) and thiadiazole (known for antimicrobial and antitumor activities) pharmacophores .
The compound’s synthesis likely involves coupling 2-chloroacetamide intermediates with substituted thiadiazoles via nucleophilic substitution, a methodology analogous to other thiadiazole-acetamide derivatives (e.g., ).
Properties
Molecular Formula |
C18H21N5O2S |
|---|---|
Molecular Weight |
371.5 g/mol |
IUPAC Name |
2-(4-acetamidoindol-1-yl)-N-[5-(2-methylpropyl)-1,3,4-thiadiazol-2-yl]acetamide |
InChI |
InChI=1S/C18H21N5O2S/c1-11(2)9-17-21-22-18(26-17)20-16(25)10-23-8-7-13-14(19-12(3)24)5-4-6-15(13)23/h4-8,11H,9-10H2,1-3H3,(H,19,24)(H,20,22,25) |
InChI Key |
JHXKIBLTIQDJKZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC1=NN=C(S1)NC(=O)CN2C=CC3=C(C=CC=C32)NC(=O)C |
Origin of Product |
United States |
Biological Activity
2-(4-acetamido-1H-indol-1-yl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide, with the CAS number 1574309-72-0, is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, focusing on its anticancer properties, mechanism of action, and relevant case studies.
Chemical Structure and Properties
The molecular formula of 2-(4-acetamido-1H-indol-1-yl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide is C₁₈H₂₁N₅O₂S, with a molecular weight of 371.5 g/mol. The structure features an indole ring and a thiadiazole moiety, which are pivotal for its biological activity.
| Property | Value |
|---|---|
| CAS Number | 1574309-72-0 |
| Molecular Formula | C₁₈H₂₁N₅O₂S |
| Molecular Weight | 371.5 g/mol |
Anticancer Activity
Recent studies have highlighted the anticancer potential of compounds containing thiadiazole derivatives. For instance, related compounds have shown significant cytotoxic effects against various cancer cell lines. A study evaluating the cytotoxic activity of similar 1,3,4-thiadiazole derivatives reported IC₅₀ values (the concentration required to inhibit cell growth by 50%) as low as 2.32 µg/mL against MCF-7 breast cancer cells .
The proposed mechanism by which this compound exerts its anticancer effects involves the induction of apoptosis in cancer cells. Compounds with similar structures have been shown to inhibit key signaling pathways associated with cell survival and proliferation. For example, some derivatives target the Bcr-Abl tyrosine kinase pathway, which is crucial in certain leukemias . This inhibition leads to programmed cell death in malignant cells.
Case Studies and Research Findings
Several studies have investigated the biological activities of compounds related to 2-(4-acetamido-1H-indol-1-yl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide:
-
In Vitro Studies :
- A study found that a related thiadiazole derivative demonstrated significant cytotoxicity against HepG2 (human liver cancer) and MCF-7 (breast cancer) cell lines with IC₅₀ values of 10.10 µg/mL and lower upon structural modifications .
- Another research indicated that modifications in substituents could lead to enhanced activity against these cell lines, suggesting that the structural features of indole and thiadiazole are critical for activity.
- In Vivo Studies :
Comparative Analysis
The biological activity of 2-(4-acetamido-1H-indol-1-yl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide can be contrasted with other known anticancer agents:
| Compound Name | IC₅₀ (µg/mL) | Target Cancer Type |
|---|---|---|
| 2-(4-acetamido-1H-indol-1-yl)-N-(5-isobutyl...) | ~10.10 | HepG2 |
| Compound 4i from related studies | 2.32 | MCF-7 |
| N-(5-Nitrothiazol...) | 7.4 | K562 (Leukemia) |
Comparison with Similar Compounds
Structural and Physicochemical Comparisons
The following table compares 2-(4-acetamido-1H-indol-1-yl)-N-(5-isobutyl-1,3,4-thiadiazol-2-yl)acetamide with structurally related thiadiazole-indole/aryl hybrids:
Key Observations :
- Aromatic Moieties : Replacing the indole-acetamido group with chlorophenyl () or methoxyphenyl (k) alters electronic properties, affecting binding to hydrophobic enzyme pockets.
Key Observations :
- Akt Inhibition : Thiadiazoles with nitro or sulfanyl substituents () exhibit strong Akt inhibitory activity, suggesting the target compound’s indole moiety may similarly target kinase domains.
- Anticancer Potency: Compound 4y () demonstrates nanomolar-range IC₅₀ values, highlighting the importance of dual thiadiazole-thioacetamide chains. The target compound’s isobutyl group could modulate similar efficacy.
Spectroscopic and Analytical Data
- IR/NMR Trends : Thiadiazole-acetamides consistently show IR peaks for NH (~3250 cm⁻¹), C=O (~1680 cm⁻¹), and C=N (~1600 cm⁻¹) . The target compound’s indole NH and acetamido C=O would produce distinct shifts in ¹H NMR (e.g., indole H-3 at δ 7.2–7.5 ppm) .
- Elemental Analysis : Thiadiazole derivatives with chloro or nitro groups (e.g., 4g in ) show C% 52–62, H% 4–5, N% 13–16, aligning with the target compound’s expected values (C₁₈H₂₁N₅O₂S: C 57.58%, H 5.64%, N 18.66%).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
